Cas no 1189893-33-1 (N,N-Didesmethyl Trimebutine-d5 Hydrochloride)

• Product Name: N,N-Didesmethyl Trimebutine-d5 Hydrochloride
• CAS No: 1189893-33-1
• MF: C₂₀H₂₆ClNO₅
• MW: 400.907953739166
• CID: 1065136
• PubChem ID: 71316034
• Update Time: 2025-06-14

N,N-Didesmethyl Trimebutine-d5 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Didesmethyl Trimebutine-d5 Hydrochloride
• (2-amino-3,3,4,4,4-pentadeuterio-2-phenylbutyl) 3,4,5-trimethoxybenzoate,hydrochloride
• 3,4,5-Trimethoxybenzoic Acid 2-Amino-2-phenylbutyl-d5 Ester Hydrochloride;
• N,N-Didesmethyl trimebutine-d5 (hydrochloride)
• 2-Amino-2-phenyl(3,3,4,4,4-~2~H_5_)butyl 3,4,5-trimethoxybenzoate--hydrogen chloride (1/1)
• DTXSID20747622
• J-004015
• (2-amino-3,3,4,4,4-pentadeuterio-2-phenylbutyl) 3,4,5-trimethoxybenzoate;hydrochloride
• AKOS030243276
• 1189893-33-1
• CS-0200464
• HY-132326S
• 1286624-16-5

• Inchi： 1S/C20H25NO5.ClH/c1-5-20(21,15-9-7-6-8-10-15)13-26-19(22)14-11-16(23-2)18(25-4)17(12-14)24-3;/h6-12H,5,13,21H2,1-4H3;1H/i1D3,5D2;
• InChI Key： NOKRVDGVOIZAKJ-PAJIIYFZSA-N
• SMILES： Cl.O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)CC(C1C=CC=CC=1)(C([2H])([2H])C([2H])([2H])[2H])N

Computed Properties

• Exact Mass: 400.18100
• Monoisotopic Mass: 400.1813344g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 426
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Melting Point: 95-97°C
• PSA: 80.01000
• LogP: 4.63570

Additional information on N,N-Didesmethyl Trimebutine-d5 Hydrochloride

N,N-Didesmethyl Trimebutine-d5 Hydrochloride (CAS No. 1189893-33-1): A Comprehensive Overview of Its Properties and Applications

In the realm of pharmaceutical research and development, N,N-Didesmethyl Trimebutine-d5 Hydrochloride (CAS No. 1189893-33-1) has emerged as a compound of significant interest. This deuterated analog of trimebutine is widely utilized in metabolic studies, pharmacokinetic research, and as an internal standard in mass spectrometry. Its unique properties, including isotopic labeling with deuterium (d5), make it invaluable for enhancing analytical precision in drug development pipelines.

The CAS No. 1189893-33-1 is a critical identifier for researchers seeking high-purity reference materials. The compound’s structural modifications, specifically the N,N-didesmethyl moiety and deuterium substitution, contribute to its stability and utility in quantitative assays. As the pharmaceutical industry increasingly adopts deuterated compounds for improved drug efficacy and reduced side effects, N,N-Didesmethyl Trimebutine-d5 Hydrochloride stands out as a model for isotopic labeling applications.

One of the most frequently searched questions in the field revolves around the stability of deuterated compounds and their role in drug metabolism studies. Researchers often inquire about the half-life of deuterated analogs compared to their non-deuterated counterparts. Studies have shown that N,N-Didesmethyl Trimebutine-d5 Hydrochloride exhibits enhanced metabolic stability, making it a preferred choice for tracing metabolic pathways and optimizing drug formulations.

Another hot topic in pharmaceutical circles is the application of isotopic labeling in precision medicine. With the rise of personalized therapies, deuterated compounds like N,N-Didesmethyl Trimebutine-d5 Hydrochloride are gaining traction for their ability to provide accurate biomarker data. This aligns with the growing demand for targeted drug delivery systems and minimized off-target effects, which are key focus areas in modern pharmacotherapy.

From a technical standpoint, the synthesis of N,N-Didesmethyl Trimebutine-d5 Hydrochloride involves meticulous steps to ensure isotopic purity and chemical integrity. The hydrochloride salt form enhances its solubility, a property highly valued in in vitro and in vivo studies. Laboratories specializing in isotope-enriched pharmaceuticals often highlight this compound’s compatibility with LC-MS (Liquid Chromatography-Mass Spectrometry) and HPLC (High-Performance Liquid Chromatography) techniques.

In conclusion, N,N-Didesmethyl Trimebutine-d5 Hydrochloride (CAS No. 1189893-33-1) represents a convergence of innovation and practicality in pharmaceutical sciences. Its role in advancing deuterium-based drug design and metabolic research underscores its importance in both academic and industrial settings. As the scientific community continues to explore the potential of isotopic labeling, this compound will undoubtedly remain a cornerstone of cutting-edge research.